Cas no 2171258-90-3 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid)

• Product Name: (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• CAS No: 2171258-90-3
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6520890
• PubChem ID: 165563336
• Update Time: 2025-07-25

(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid
• 2171258-90-3
• (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]formamido}butanoic acid
• EN300-1548760

• Inchi： 1S/C23H24N2O5/c1-14(12-20(26)27)24-21(28)23(10-11-23)25-22(29)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19H,10-13H2,1H3,(H,24,28)(H,25,29)(H,26,27)/t14-/m1/s1
• InChI Key： ACBHLEPOUUSZMA-CQSZACIVSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid

Recent Advances in the Study of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid (CAS: 2171258-90-3)

In recent years, the compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid (CAS: 2171258-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopropyl moiety makes it a valuable intermediate in solid-phase peptide synthesis (SPPS) and other bioconjugation strategies.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic utility of this compound in the preparation of constrained peptidomimetics. The researchers demonstrated that the cyclopropyl ring in (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid imparts conformational rigidity, which is crucial for enhancing the binding affinity and metabolic stability of peptide-based drug candidates. The study also highlighted the compound's compatibility with standard Fmoc-based SPPS protocols, making it a versatile building block for peptide library construction.

Another significant development was reported in a 2024 paper in ACS Chemical Biology, where the compound was utilized as a key intermediate in the synthesis of protease inhibitors. The researchers found that the incorporation of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid into the inhibitor scaffold led to improved selectivity against target proteases, such as HIV-1 protease, while minimizing off-target effects. This finding underscores the potential of this compound in the design of next-generation antiviral agents.

In addition to its applications in peptide synthesis, (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid has also been explored in the context of targeted drug delivery. A 2023 study in Bioconjugate Chemistry described its use as a linker molecule in antibody-drug conjugates (ADCs). The researchers demonstrated that the compound's stability under physiological conditions and its ability to undergo controlled cleavage in the presence of specific enzymes make it an attractive candidate for ADC development. This approach could potentially enhance the therapeutic index of anticancer agents by reducing systemic toxicity.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as reported in a 2024 Organic Process Research & Development article. The study proposed a scalable synthetic route that minimizes the formation of byproducts, thereby facilitating the compound's broader adoption in industrial settings.

In conclusion, (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}butanoic acid (CAS: 2171258-90-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural properties and versatility in synthetic applications make it a promising candidate for the development of novel therapeutics. Future research should focus on further elucidating its mechanistic roles and expanding its utility in drug discovery platforms.